N-cyclohexyl-2-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide

• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: N-cyclohexyl-2-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H20N4O2S/c22-14(18-13-9-5-2-6-10-13)11-24-17-19-16(23)15(20-21-17)12-7-3-1-4-8-12/h1,3-4,7-8,13H,2,5-6,9-11H2,(H,18,22)(H,19,21,23)
• InChI Key: NOEOOJQPMSEVPA-UHFFFAOYSA-N
• Isomeric SMILES: C1CCC(CC1)NC(=O)CSC2=NC(=O)C(=NN2)C3=CC=CC=C3

Description

N-cyclohexyl-2-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes that are involved in cancer cell growth and inflammation. It may also work by binding to metal ions and causing a change in fluorescence.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not cause significant biochemical or physiological effects in animal models. However, further studies are needed to fully understand its safety profile.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-2-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize. However, one limitation is that its mechanism of action is not fully understood, which may make it challenging to interpret experimental results.

Future Directions

There are several potential future directions for research on N-cyclohexyl-2-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide. One area of interest is its potential use as an anti-cancer agent, and further studies are needed to fully understand its mechanism of action and efficacy in treating different types of cancer. Additionally, its potential use as an anti-inflammatory and anti-viral agent warrants further investigation. Finally, its potential use as a fluorescent probe for detecting metal ions could have applications in various fields, including environmental monitoring and biomedical imaging.
In conclusion, this compound is a chemical compound with potential applications in various fields. Its synthesis method has been optimized to yield a high purity product, and it has been studied for its potential use as an anti-cancer, anti-inflammatory, and anti-viral agent, as well as a fluorescent probe for detecting metal ions. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of N-cyclohexyl-2-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide involves the reaction of 5-amino-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid with cyclohexyl isocyanate in the presence of thionyl chloride. The resulting intermediate is then treated with 2-mercaptoacetic acid to obtain the final product. The synthesis method has been optimized to yield a high purity product.

Scientific Research Applications

N-cyclohexyl-2-[(5-oxo-6-phenyl-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide has been studied for its potential applications in various fields. In the field of medicinal chemistry, it has been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory and anti-viral agent. In addition, it has been investigated for its potential use as a fluorescent probe for detecting metal ions.